4-{[(2-chlorophenyl)amino]sulfonyl}-N-(5-methyl-3-isoxazolyl)-2-thiophenecarboxamide
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Description
Synthesis Analysis
The synthesis of sulfonamide derivatives often involves multi-step chemical reactions starting from basic aromatic acids or esters. For example, derivatives similar to the compound of interest have been synthesized from 4-chlorobenzoic acid through esterification, hydrazination, cyclization, and subsequent conversion into sulfonyl chlorides followed by nucleophilic attack by amines (Chen et al., 2010). These processes highlight the complex nature of synthesizing specific sulfonamide compounds and their derivatives.
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives is crucial for their potential applications and properties. For instance, the crystal structure determination of similar compounds can reveal the conformation, intramolecular interactions, and stability, providing insights into their reactivity and interaction with biological targets (Subashini et al., 2009).
Chemical Reactions and Properties
Sulfonamide derivatives participate in various chemical reactions, leading to the formation of new compounds with potential pharmacological activities. These reactions include condensation, cyclization, and the formation of Schiff bases, which are significant for synthesizing compounds with desired biological activities (Bhattacharjee et al., 2011).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[(2-chlorophenyl)sulfamoyl]-N-(5-methyl-1,2-oxazol-3-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O4S2/c1-9-6-14(18-23-9)17-15(20)13-7-10(8-24-13)25(21,22)19-12-5-3-2-4-11(12)16/h2-8,19H,1H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGLCXYYWPZBTPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=CC(=CS2)S(=O)(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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